Cas no 58432-93-2 (1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride)

• Product Name: 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride
• CAS No: 58432-93-2
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 342100
• PubChem ID: 71464308
• Update Time: 2025-05-19

1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride
• 1,6-Methanonaphthalen-1(2H)-aMine, octahydro-, hydrochloride
• Tricyclo[5.3.1.0^3,8]undec-8-en-3-amine hydrochloride (1:1)
• 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine HCl
• 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-aminehydrochloride
• 58432-93-2
• tricyclo[5.3.1.0,undec-8-en-3-amine hydrochloride
• tricyclo[5.3.1.03,8]undec-8-en-3-amine;hydrochloride
• 3,4,4a,5,6,7-hexahydro-1,6-methanonaphthalen-1(2H)-amine hydrochloride

• Inchi： 1S/C11H17N.ClH/c12-11-5-1-2-9-6-8(7-11)3-4-10(9)11;/h4,8-9H,1-3,5-7,12H2;1H
• InChI Key： GICIYRUTWMQDBW-UHFFFAOYSA-N
• SMILES： Cl.NC12CCCC3CC(CC=C13)C2

Computed Properties

• Exact Mass: 201.1286
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 3.72640

Additional information on 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride

Comprehensive Guide to 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride (CAS No. 58432-93-2)

1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride (CAS No. 58432-93-2) is a specialized organic compound with a unique bicyclic structure. This hydrochloride salt derivative is gaining attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The compound's molecular formula is C₁₁H₁₈N·HCl, with a molecular weight of 193.73 g/mol.

The octahydro-1,6-methanonaphthalene core structure of this compound provides interesting stereochemical properties that make it valuable for studying receptor interactions. Researchers are particularly interested in how the amine hydrochloride moiety influences the compound's solubility and bioavailability characteristics. These properties are crucial when considering potential pharmaceutical applications, especially in the development of central nervous system (CNS) targeting molecules.

Recent studies have explored the use of 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride as a building block for more complex molecular architectures. Its rigid bicyclic framework serves as an excellent scaffold for designing compounds with specific three-dimensional orientations. This has become particularly relevant in the field of structure-activity relationship (SAR) studies, where researchers aim to optimize drug candidates for better efficacy and reduced side effects.

The synthesis of 58432-93-2 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. These advancements align with current industry trends toward sustainable chemical production, making 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride an interesting case study in environmentally conscious synthesis.

Analytical characterization of this compound requires sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. The hydrochloride salt form offers advantages in purification and crystallization compared to its free base counterpart. These analytical challenges and solutions represent common questions researchers have when working with similar complex amine derivatives.

In the pharmaceutical sector, derivatives of octahydro-1,6-methanonaphthalen-1-amine are being investigated for their potential biological activities. While the exact mechanisms are still under study, preliminary research suggests possible interactions with various neurotransmitter systems. This has sparked interest in neurological applications, though extensive clinical trials would be necessary before any therapeutic use could be considered.

The stability profile of 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride under different storage conditions is another area of active research. Proper handling and storage recommendations are essential for maintaining compound integrity, especially for research purposes. These practical considerations are frequently searched topics by laboratory technicians and quality control specialists working with similar compounds.

From a commercial perspective, the demand for 58432-93-2 has been steadily increasing in research and development sectors. Suppliers are expanding their catalogues to include this and related compounds, often providing custom synthesis services for specific research needs. The growing interest in specialty amines for drug discovery continues to drive market growth for such niche chemical products.

Regulatory aspects surrounding 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride vary by region and intended use. Researchers should consult appropriate safety data sheets and regulatory guidelines when planning experiments. The compound's status as a research chemical means it's primarily used in controlled laboratory settings by qualified professionals.

Future research directions for octahydro-1,6-methanonaphthalen-1-amine derivatives may include exploration of their potential in material science applications. The unique structural features could lend themselves to development of novel polymers or catalysts. Such interdisciplinary applications represent an exciting frontier for this class of compounds.

For researchers considering working with 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride, it's important to note that proper safety precautions should always be followed. While not classified as highly hazardous, standard laboratory practices for handling chemical substances apply. The scientific community continues to share best practices through published literature and professional networks.

The synthesis and application of 58432-93-2 exemplify the ongoing innovation in organic chemistry and pharmaceutical research. As analytical techniques advance and our understanding of structure-property relationships deepens, compounds like this will likely find new and unexpected applications. Keeping abreast of the latest research publications is recommended for those interested in this field.

In conclusion, 1,2,3,4,4a,5,6,7-Octahydro-1,6-methanonaphthalen-1-amine hydrochloride represents an interesting case study in modern chemical research. Its unique structural features, combined with potential applications in multiple scientific disciplines, make it a compound worth watching as research progresses. The growing body of literature on this and related compounds suggests we may see significant developments in the coming years.